N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H16ClN5O2/c1-25-15-8-2-12(3-9-15)10-17(24)19-11-16-20-21-22-23(16)14-6-4-13(18)5-7-14/h2-9H,10-11H2,1H3,(H,19,24)
• InChI Key: JXSMQOLOTLWGGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClN5O2
• Molecular Weight: 357.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a tetrazole ring, which is a type of heterocyclic aromatic compound, attached to a chlorophenyl group and a methoxyphenyl group via an acetamide linkage.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic tetrazole and phenyl rings, the polar acetamide group, and the halogen (chlorine) and ether (methoxy) substituents would all contribute to its overall structure.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral potential. . .

Anti-Allergic Activities

• Novel ®(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine derivatives were synthesized and tested for in vivo anti-allergic activities. .

Chemotherapy and High Nitrogen-Containing Heterocycles

• The synthesis of high nitrogen-containing heterocyclic compounds, including indole derivatives, has attracted interest due to their applications in chemotherapy. .

Leishmaniasis Treatment

• Chalcones, a class of natural products containing an indole moiety, show promise as chemotherapeutic agents for leishmaniasis. .

Antileishmanial and Antimalarial Activities

• Hydrazine-coupled pyrazoles , which contain an indole scaffold, exhibit diverse pharmacological effects. .

Other Biological Activities

• .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated. Without specific studies or data, it’s not possible to provide a mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s not possible to provide detailed safety and hazard information for this compound.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activities. It could also involve investigating its potential uses, for example in the development of new materials or as a pharmaceutical compound.